Cas no 2137534-10-0 (1-(5,6-Difluoro-1-benzofuran-2-yl)butan-1-amine)

• Product Name: 1-(5,6-Difluoro-1-benzofuran-2-yl)butan-1-amine
• CAS No: 2137534-10-0
• MF: C₁₂H₁₃F₂NO
• MW: 225.234530210495
• CID: 6585382
• PubChem ID: 165455076
• Update Time: 2025-06-30

1-(5,6-Difluoro-1-benzofuran-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137534-10-0
• EN300-745127
• 1-(5,6-difluoro-1-benzofuran-2-yl)butan-1-amine
• 1-(5,6-Difluoro-1-benzofuran-2-yl)butan-1-amine

• Inchi： 1S/C12H13F2NO/c1-2-3-10(15)12-5-7-4-8(13)9(14)6-11(7)16-12/h4-6,10H,2-3,15H2,1H3
• InChI Key： YCGWQZISGCVPOZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C=C(C(CCC)N)O2)F

Computed Properties

• Exact Mass: 225.09652036g/mol
• Monoisotopic Mass: 225.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(5,6-Difluoro-1-benzofuran-2-yl)butan-1-amine

Introduction to 1-(5,6-Difluoro-1-benzofuran-2-yl)butan-1-amine (CAS No. 2137534-10-0)

1-(5,6-Difluoro-1-benzofuran-2-yl)butan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical identifier CAS No. 2137534-10-0, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and medicinal chemistry. The presence of both difluoro and benzofuran moieties in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel therapeutic agents.

The benzofuran core is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into molecules targeting various diseases due to its ability to interact with biological receptors in a manner that enhances binding affinity and selectivity. The introduction of difluoro substituents further modulates the electronic properties of the molecule, potentially influencing its metabolic stability, lipophilicity, and overall pharmacokinetic profile. These features make 1-(5,6-Difluoro-1-benzofuran-2-yl)butan-1-amine a compelling candidate for further investigation in the development of new drugs.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced bioavailability and improved pharmacological properties. The difluoro group, in particular, has been shown to increase metabolic stability by resisting hydrolysis and oxidation, which is a critical factor in drug design. This stability translates into longer half-lives and more predictable therapeutic effects, making fluorinated compounds highly desirable in the pharmaceutical industry. The combination of these attributes in 1-(5,6-Difluoro-1-benzofuran-2-yl)butan-1-amine positions it as a promising candidate for further exploration.

One of the most exciting aspects of this compound is its potential application in the development of treatments for neurological disorders. Benzofuran derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The presence of the difluoro group may enhance the compound's ability to cross the blood-brain barrier, improving its efficacy as a therapeutic agent. Preliminary studies have suggested that derivatives of this class may exhibit properties similar to known anxiolytics and antidepressants, though further research is needed to fully elucidate their mechanisms of action.

The synthesis of 1-(5,6-Difluoro-1-benzofuran-2-yl)butan-1-amine presents an intriguing challenge for organic chemists due to the complexity of its structure. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps often include the introduction of the difluoro group at the 5 and 6 positions of the benzofuran ring, followed by functionalization at the 2-position with an amine group attached to a butyl chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently.

The potential applications of this compound extend beyond neurological disorders. Its structural framework suggests utility in other therapeutic areas as well. For instance, the amine functionality can be further modified to introduce additional pharmacophores that target different disease pathways. Researchers are exploring its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The unique combination of substituents in 1-(5,6-Difluoro-1-benzofuran-2-yl)butan-1-amine makes it a versatile building block for such applications.

In conclusion, 1-(5,6-Difluoro-1-benzofuran-2-yl)butan-1-amineseems poised to play a significant role in future pharmaceutical developments. Its structural complexity, combined with its promising biological activities, makes it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, this molecule will undoubtedly contribute valuable insights into drug design and discovery. The ongoing studies into its pharmacological properties hold great promise for addressing unmet medical needs across multiple therapeutic areas.